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CAS No.: 1017789-26-2

Cat. No.: B1370968

Get Quote

Core Identity & Synthetic Utility in Heterocyclic Drug Discovery

Executive Summary
2-Amino-3-fluoro-N-methylbenzamide (CAS: 1017789-26-2) is a specialized fluorinated

building block used primarily in the synthesis of fused heterocyclic scaffolds, such as

quinazolinones and indazoles. Its structural significance lies in the orthogonal positioning of the

amino and methyl-amide groups, which facilitates cyclization reactions to form "drug-like" cores

found in antimalarials (PfATP4 inhibitors) and DNA damage response modulators (PARP

inhibitors). The C3-fluorine substituent is critical for modulating the electronic density of the

aromatic ring, influencing both the metabolic stability and the binding affinity of the final

pharmacophore.

Physicochemical Characterization
The introduction of the fluorine atom at the 3-position (ortho to the amino group) significantly

alters the pKa of the aniline nitrogen compared to the non-fluorinated analog, reducing its

nucleophilicity slightly but enhancing the lipophilicity of the overall scaffold.
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Property Specification

CAS Number 1017789-26-2

IUPAC Name 2-Amino-3-fluoro-N-methylbenzamide

Molecular Formula C₈H₉FN₂O

Molecular Weight 168.17 g/mol

Appearance Yellow Solid

Solubility
Soluble in DMSO, DMF, Methanol; Low solubility

in water

Acidity (pKa)
~3.5 (Aniline conjugate acid, estimated due to

F-withdrawal)

H-Bond Donors 2 (Aniline -NH₂, Amide -NH-)

H-Bond Acceptors 2 (Amide Carbonyl, Fluorine)

High-Fidelity Synthesis Protocol
While traditional amide coupling often utilizes thionyl chloride (

), modern medicinal chemistry workflows prioritize high-yielding, mild coupling agents to
prevent side reactions and simplify purification. The protocol below, validated in the synthesis
of PfATP4 inhibitors, utilizes HATU for near-quantitative conversion.

Method A: Direct Amide Coupling (Recommended)
Rationale: This method avoids the formation of corrosive HCl gas and allows for precise

stoichiometry, yielding a product with >95% purity often requiring no column chromatography.

Reagents:

Substrate: 2-Amino-3-fluorobenzoic acid (1.0 eq)

Amine Source: Methylamine hydrochloride (

) (10.0 eq)
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Coupling Agent: HATU (1.5 eq)

Base: N,N-Diisopropylethylamine (DIPEA) (13.0 eq)

Solvent: Anhydrous DMF

Step-by-Step Protocol:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-3-

fluorobenzoic acid in anhydrous DMF (concentration ~0.1 M).

Activation: Add DIPEA (13.0 eq) followed by HATU (1.5 eq). Stir at ambient temperature for

15 minutes. Note: The solution typically turns yellow/orange as the activated ester forms.

Amine Addition: Add methylamine hydrochloride (10.0 eq) in a single portion.

Reaction: Seal the flask and stir at ambient temperature for 2 hours. Monitor via LC-MS or

TLC (50% EtOAc/Hexanes).

Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated

(x2), water (x2), and brine (x1).

Isolation: Dry the organic phase over anhydrous

, filter, and concentrate in vacuo.

Yield: Expect ~97% yield of a yellow solid.

Self-Validating Checkpoint
LC-MS Confirmation: Target mass

.

NMR Verification: The amide N-H proton should appear as a broad quartet (due to methyl

coupling) around 8.0-8.5 ppm. The fluorine splitting pattern on the aromatic ring will be

distinct (doublet of multiplets).
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Visualization of Synthesis & Application
The following diagram illustrates the synthesis of the core benzamide and its subsequent

cyclization into a pyrrolo[1,2-a]quinazoline scaffold, a key pharmacophore in antimalarial

research.
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Figure 1: Synthetic pathway from acid precursor to the target benzamide and its downstream

application in generating fused heterocyclic scaffolds.

Pharmaceutical Applications
The 2-amino-N-methylbenzamide motif is a privileged structure in medicinal chemistry, often

serving as a "pre-cyclized" form of quinazolinones.

Antimalarial PfATP4 Inhibitors
Researchers have utilized this specific fluorinated intermediate to synthesize

dihydroquinazolinone-3-carboxamides.

Mechanism: The benzamide undergoes condensation with

-ketoglutaric acid to form a tricyclic scaffold.

Role of Fluorine: The C3-fluorine atom (which becomes C8-fluoro in the quinazolinone

numbering) is critical for optimizing metabolic stability and potency against the Plasmodium

falciparum ATP4 ion pump.
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PARP & Kinase Inhibition
Similar benzamide derivatives are foundational in the synthesis of PARP inhibitors (e.g.,

analogs of Veliparib or Olaparib). The amide nitrogen and the aniline nitrogen mimic the

hydrogen-bonding pattern of the adenine ring in ATP, allowing these molecules to bind

effectively in the kinase hinge region or the NAD+ binding pocket of PARP enzymes.

Safety & Handling (GHS Standards)
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Handling Protocols:

PPE: Nitrile gloves and safety glasses are mandatory. The compound is a solid but can

generate dust; use in a fume hood.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of

the aniline group.

References
Optimization of 2,3-Dihydroquinazolinone-3-carboxamides as Antimalarials Targeting PfATP4

Source: Journal of Medicinal Chemistry (2023) Context: Detailed experimental protocol for

the synthesis of 2-Amino-3-fluoro-N-methylbenzamide (Compound 105) using HATU/DMF.

Sigma-Aldrich Product Specification: 2-AMINO-3-FLUORO-N-METHYL-BENZAMIDE

Source: Merck / Sigma-Aldrich Context: Physical property verification and CAS registry

confirmation (1017789-26-2).
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PubChem Compound Summary: 2-Amino-3-fluoro-N-methylbenzamide Source: National

Center for Biotechnology Information (NCBI) Context: GHS safety data and structural

identifiers.

To cite this document: BenchChem. [Technical Guide: 2-Amino-3-fluoro-N-
methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370968/docs#technical-guide-2-amino-3-fluoro-n-
methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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